Cas no 49659-69-0 (5(4H)-Oxazolone,2-[(1E)-2-phenylethenyl]-4-(phenylmethylene)-, (4Z)-)
49659-69-0 structure
Product Name:5(4H)-Oxazolone,2-[(1E)-2-phenylethenyl]-4-(phenylmethylene)-, (4Z)-
CAS No:49659-69-0
MF:C18H13NO2
MW:275.301324605942
CID:334999
PubChem ID:1551752
Update Time:2025-04-19
5(4H)-Oxazolone,2-[(1E)-2-phenylethenyl]-4-(phenylmethylene)-, (4Z)- Chemical and Physical Properties
Names and Identifiers
-
- 5(4H)-Oxazolone,2-[(1E)-2-phenylethenyl]-4-(phenylmethylene)-, (4Z)-
- (4Z)-4-benzylidene-2-[(E)-2-phenylethenyl]-1,3-oxazol-5-one
- 2-Styryl-4-benzyliden-2-oxazolin-5-on
- 4-(Z)-benzylidene-2-trans-styryl-4H-oxazol-5-one
- 4-benzylidene-2-styryloxazolin-5-one
- AC1LT5SF
- NSC201795
- NSC367607
- 49659-69-0
- NSC-201795
- NSC-367607
- SCHEMBL22645306
- DTXSID70364368
-
- Inchi: 1S/C18H13NO2/c20-18-16(13-15-9-5-2-6-10-15)19-17(21-18)12-11-14-7-3-1-4-8-14/h1-13H/b12-11+,16-13-
- InChI Key: RLOWORWEDZZSDF-SSLWBDRLSA-N
- SMILES: O1C(/C(=C/C2C=CC=CC=2)/N=C1C=CC1C=CC=CC=1)=O |t:14|
Computed Properties
- Exact Mass: 275.094628657g/mol
- Monoisotopic Mass: 275.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 38.7Ų
5(4H)-Oxazolone,2-[(1E)-2-phenylethenyl]-4-(phenylmethylene)-, (4Z)- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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